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Compound of Interest

Compound Name: 3,4,5-Tribromophenol

Cat. No.: B3086760

This guide provides essential safety and logistical information for the proper disposal of 3,4,5-
Tribromophenol, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
protection.

Immediate Safety and Handling Precautions

Before handling 3,4,5-Tribromophenol, it is crucial to be aware of its hazards. This compound
is harmful if swallowed or inhaled, causes serious eye irritation, and may cause an allergic skin
reaction.[1][2] It is also very toxic to aquatic life with long-lasting effects.[1][3][4]

Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye Protection: Use eye and face protection.

Clothing: Wear protective clothing to prevent skin contact.[5]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator.[2][6]
In Case of Exposure:

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[5] If skin
irritation or a rash occurs, seek medical attention.[5]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[5] If eye irritation persists, get medical advice.[5]

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[5]

e Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[5]

Waste Characterization and Segregation

3,4,5-Tribromophenol is a halogenated organic compound and must be disposed of as
hazardous waste.[7][8][9] It is imperative to prevent its release into the environment by avoiding
disposal down the drain or in regular trash.[4][10]

Key Segregation Steps:

o Halogenated Waste Stream: Designate a specific, clearly labeled waste container for
halogenated organic compounds.[11] Do not mix with non-halogenated or other types of
waste.[4]

e Solid vs. Liquid Waste:

o Solid Waste: Collect solid 3,4,5-Tribromophenol, contaminated personal protective
equipment (gloves, etc.), and weighing papers in a puncture-proof, sealable container.[8]
[10]

o Liquid Waste: Solutions containing 3,4,5-Tribromophenol should be collected in a
shatter-proof, leak-proof container, clearly labeled as halogenated waste.[8]

o Original Containers: Whenever possible, leave the chemical in its original container for
disposal.[4]

Quantitative Data for Disposal and Transport

While specific concentration limits for disposal are determined by local regulations, the
following data provides key information for waste manifest and transport:
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Parameter Value Source

UN Number UN 3077

Environmentally hazardous
Proper Shipping Name substance, solid, n.o.s. (2,4,6-

Tribromophenol)*

9 (Miscellaneous dangerous
Hazard Class ]
substances and articles)

Packing Group 1]

Marine Pollutant Yes

100 pounds (for 2,4,6-
Reportable Quantity (RQ) tribromophenol waste code [12]
K140)

*Note: While the proper shipping name refers to the 2,4,6-isomer, it is the appropriate
classification for tribromophenol waste, n.o.s. (not otherwise specified).

Step-by-Step Disposal Protocol

o Containment: Ensure all waste containing 3,4,5-Tribromophenol is collected in appropriate,
sealed containers to prevent leaks or spills.[10] For liquid waste, maintain some headspace
in the container to allow for expansion.

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "3,4,5-Tribromophenol," and the associated hazards (e.g., Toxic,
Environmental Hazard).[10]

o Storage: Store the sealed and labeled waste containers in a designated satellite
accumulation area.[13][14] This area should be secure, away from drains, and incompatible
materials.

» Disposal: Arrange for a licensed hazardous waste disposal company to collect the waste.[4]
The primary recommended disposal method is high-temperature incineration in a facility
equipped with an afterburner and scrubber to handle the hydrogen bromide gas produced.[4]
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Alternatively, disposal in a controlled, permitted hazardous waste landfill may be an option in
accordance with local regulations.[3]

Spill Management Protocol

In the event of a spill, immediate action is necessary to prevent exposure and environmental
contamination.[6]

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Eliminate
all ignition sources.[15]

o Personal Protection: Don the appropriate PPE, including respiratory protection, before
entering the spill area.[6]

o Containment: Prevent the spill from entering drains or waterways.[4][16]
o Cleanup:

o Solid Spills: Carefully sweep up the solid material, avoiding dust generation, and place it
into a labeled hazardous waste container.[5][16]

o Liquid Spills: Absorb the spill with an inert material (e.g., vermiculite, dry sand) and place
the contaminated absorbent into a sealed container for disposal.[8][15]

» Decontamination: Clean the spill area thoroughly with soap and water, collecting the cleaning
materials as hazardous waste.

Disposal Workflow Diagram
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3,4,5-Tribromophenol Disposal Workflow

Preparation & Identification

Identify Waste:
Solid (pure, contaminated debris)
or Liquid (solutions)

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Proceed with
Containment

Segregation c%'Containment

Select Waste Container:
- Puncture-proof for solids
- Shatter-proof for liquids

Segregate as
'Halogenated Organic Waste'

Container Ready

Labeling ‘;L Storage

Label Container:
- 'Hazardous Waste'
- '3,4,5-Tribromophenol'
- Hazard Symbols

Store in Satellite
Accumulation Area

Container Full or
Per Policy

Final Disposal

Arrange for Pickup by
Licensed Disposal Company

Primary Method l Alternative Method

Permitted Hazardous
Waste Landfill

High-Temperature
Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3,4,5-Tribromophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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